Cas no 83784-20-7 (Hydrocortisone hemisuccinate hydrate)

Hydrocortisone hemisuccinate hydrate Properties

Names and Identifiers

• Hydrocortisone hemisuccinate hydrate
• (11b-)-21-(3-Carboxy-1-oxopropoxy)-11,17-dihydroxypregn-4-ene-3,20-dione monohydrate
• Hydrocortisone Hemisuccinate
• 4-[2-[(8S,9S,10R,11S,13S,14S,17R)-11,17-dihydroxy-10,13-dimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-oxoethoxy]-4-oxobutanoic acid,hydrate
• Hydrocortisone hemisuccinate (USP)
• Hydrocortisone hemisuccinate [USAN]
• LIU00Z1Z84
• UNII-LIU00Z1Z84
• Pregn-4-ene-3,20-dione, 21-(3-carboxy-1-oxopropoxy)-11,17-dihydroxy-, monohydrate, (11β)- (9CI)
• NSC 757049
• NSC-757049
• AKOS015896574
• HYDROCORTISONE HYDROGEN SUCCINATE [MART.]
• HYDROCORTISONE HEMISUCCINATE [USP MONOGRAPH]
• Pregn-4-ene-3,20-dione, 21-(3-carboxy-1-oxopropoxy)-11,17-dihydroxy-, (11 beta)-, monohydrate
• Pregn-4-ene-3,20-dione, 21-(3-carboxy-1-oxopropoxy)-11,17-dihydroxy-, hydrate (1:1), (11beta)-
• 4-[2-[(10R,11S,13S,17R)-11,17-dihydroxy-10,13-dimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-oxoethoxy]-4-oxobutanoic acid
• Hydrocortisone hemisuccinate [USAN:USP]
• HYDROCORTISONE HEMISUCCINATE [USP-RS]
• Cortisol 21-(hydrogen succinate) monohydrate
• SCHEMBL22527563
• Q27283005
• PREGN-4-ENE-3,20-DIONE, 21-(3-CARBOXY-1-OXOPROPOXY)-11,17-DIHYDROXY-, (11.BETA.)-, MONOHYDRATE
• ORISTAR HCSHS
• Pregn-4-ene-3,20-dione, 21-(3-carboxy-1-oxopropoxy)-11,17-dihydroxy-, (11beta)-, monohydrate
• D04467
• CHEMBL3989663
• Hydrocortisone-21 hemisuccinate monohydrate
• 4-[2-[(8S,9S,10R,11S,13S,14S,17R)-11,17-dihydroxy-10,13-dimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-oxoethoxy]-4-oxobutanoic acid;hydrate
• DTXSID80894227
• 21-(3-Carboxypropanoyl)-11beta,17-dihydroxypregn-4-ene-3,20-dione monohydrate
• 83784-20-7
• Pregn-a4-aene-a3,a20-adione, 21-a(3-acarboxy-a1-aoxopropoxy)a-a11,a17-adihydroxy-a, hydrate (1:1)a, (11beta)a-
• Hydrocortisone hemisuccinate (hydrate)
• Pregn-4-ene-3,20-dione,21-(3-carboxy-1-oxopropoxy)-11,17-dihydroxy-, monohydrate, (11b)- (9CI)
• Pregn-4-ene-3,20-dione, 21-(3-carboxy-1-oxopropoxy)-11,17-dihydroxy-, hydrate (1:1), (11ss)-; Pregn-4-ene-3,20-dione, 21-(3-carboxy-1-oxopropoxy)-11,17-dihydroxy-, monohydrate, (11ss)- (9CI); Hydrocortisone hydrogen succinate monohydrate; Hydrocortisone hemisuccinate monohydrate
• HY-B1402A
• CS-0013126
• +Expand

• MDL： MFCD03419281
• InChIKey： AFLWPAGYTPJSEY-CODXZCKSSA-N
• Inchi： 1S/C25H34O8.H2O/c1-23-9-7-15(26)11-14(23)3-4-16-17-8-10-25(32,24(17,2)12-18(27)22(16)23)19(28)13-33-21(31)6-5-20(29)30;/h11,16-18,22,27,32H,3-10,12-13H2,1-2H3,(H,29,30);1H2/t16-,17-,18-,22+,23-,24-,25-;/m0./s1
• SMILES： C[C@@]12[C@@](O)(C(=O)COC(=O)CCC(=O)O)CC[C@H]1[C@@H]1CCC3=CC(CC[C@]3(C)[C@H]1[C@H](C2)O)=O.O

Computed Properties

• Exact Mass: 480.23600
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 7
• Monoisotopic Mass: 480.236
• Heavy Atom Count: 34
• Complexity: 908
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 139A^2

Experimental Properties

• LogP: 2.13300
• PSA: 147.43000